Cas no 42489-57-6 (Benzene,1-chloro-2-(1-methylethoxy)-)

Benzene,1-chloro-2-(1-methylethoxy)- structure
42489-57-6 structure
Product Name:Benzene,1-chloro-2-(1-methylethoxy)-
CAS No:42489-57-6
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD00209638
CID:335044
PubChem ID:95271
Update Time:2025-04-19

Benzene,1-chloro-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-(1-methylethoxy)-
    • 1-chloro-2-(1-methylethoxy)benzene
    • 1-chloro-2-propan-2-yloxybenzene
    • (2-chloro-phenyl)-isopropyl ether
    • (2-Chlor-phenyl)-isopropyl-aether
    • 1-chloro-2-isopropoxybenzene
    • 2-Chlor-1-isopropyloxy-benzol
    • AC1L3TXR
    • AC1Q1QMB
    • AC1Q3PLW
    • CTK4I6298
    • NSC26778
    • o-Isopropoxy-chlorbenzol
    • SureCN220092
    • SCHEMBL220092
    • 42489-57-6
    • 2-CHLOROPHENYL ISOPROPYL ETHER
    • NSC-26778
    • CS-0208134
    • EN300-38884
    • Q06SD7S123
    • UNII-Q06SD7S123
    • 2-Chloroisopropoxybenzene
    • 1-CHLORO-2-(ISOPROPOXY)BENZENE
    • EINECS 255-850-7
    • Z53833775
    • MFCD00209638
    • NS00031191
    • BS-28315
    • O-CHLOROPHENYL ISOPROPYL ETHER
    • DTXSID70195275
    • NSC 26778
    • AKOS008948135
    • 1-chloro-2-(propan-2-yloxy)benzene
    • BENZENE, 1-CHLORO-2-(1-METHYLETHOXY)-
    • MDL: MFCD00209638
    • Inchi: 1S/C9H11ClO/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7H,1-2H3
    • InChI Key: JJOKVZBVPCSGJM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OC(C)C

Computed Properties

  • Exact Mass: 170.04993
  • Monoisotopic Mass: 170.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.074
  • Boiling Point: 215.3°Cat760mmHg
  • Flash Point: 89.7°C
  • Refractive Index: 1.504
  • PSA: 9.23
  • LogP: 3.12720

Benzene,1-chloro-2-(1-methylethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB114804-1 g
2-Chloroisopropoxybenzene; .
42489-57-6
1g
€246.00 2023-04-05
abcr
AB114804-5 g
2-Chloroisopropoxybenzene; .
42489-57-6
5g
€637.00 2023-04-05
abcr
AB114804-10 g
2-Chloroisopropoxybenzene; .
42489-57-6
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€1,062.00 2023-04-05
Enamine
EN300-38884-0.05g
1-chloro-2-(propan-2-yloxy)benzene
42489-57-6 95%
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$28.0 2023-07-01
Enamine
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$42.0 2023-07-01
Enamine
EN300-38884-0.25g
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$59.0 2023-07-01
Enamine
EN300-38884-0.5g
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Enamine
EN300-38884-1.0g
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$120.0 2023-07-01
Enamine
EN300-38884-2.5g
1-chloro-2-(propan-2-yloxy)benzene
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$206.0 2023-07-01
Enamine
EN300-38884-5.0g
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